Cas no 59857-00-0 (Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester)

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester structure
59857-00-0 structure
Product Name:Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
CAS No:59857-00-0
MF:C22H15F3O5
MW:416.346717119217
CID:1617280
PubChem ID:71442663
Update Time:2025-04-21

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
    • [4-(4-methoxybenzoyl)oxyphenyl] 4-(trifluoromethyl)benzoate
    • 59857-00-0
    • 4-{[4-(Trifluoromethyl)benzoyl]oxy}phenyl 4-methoxybenzoate
    • DTXSID30851527
    • Inchi: 1S/C22H15F3O5/c1-28-17-8-4-15(5-9-17)21(27)30-19-12-10-18(11-13-19)29-20(26)14-2-6-16(7-3-14)22(23,24)25/h2-13H,1H3
    • InChI Key: DUOODXYXNLHTFI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OC2C=CC(=CC=2)OC(C2C=CC(=CC=2)OC)=O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 416.08715
  • Monoisotopic Mass: 416.08715806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Related Literature

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